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Compound of Interest

Compound Name: Acid Violet 90

Cat. No.: B12765606 Get Quote

Lack of Established Applications
Extensive research into the applications of Acid Violet 90 within the paper and pulp industry

reveals a notable absence of established protocols or significant research demonstrating its

use. While acid dyes, in general, find application in paper coloring, there is no specific evidence

to suggest that Acid Violet 90 is utilized for analytical purposes such as lignin detection or

quantification in pulp and paper research.

The paper and pulp industry employs a variety of dyes for coloring different paper grades,

including copier papers, facial tissues, and specialty papers.[1] The selection of a dye is

contingent on properties such as affinity for the pulp, lightfastness, bleed fastness, and stability.

[1] Major dye categories used include cationic direct dyes, sulfur dyes, basic dyes, and acid

dyes.[1][2] Acid dyes, being anionic, typically require a fixing agent or mordant to bind to the

negatively charged cellulose fibers.[2]

Standard Methods for Lignin Analysis in Paper and
Pulp Research
Given the interest in potential staining applications of dyes for analytical purposes, it is

pertinent to review the established methods for lignin analysis in the paper and pulp industry.

Lignin is a complex polymer that impacts paper quality, and its quantification is crucial for

process control.[3]
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Overview of Lignin Quantification Methods
Several methods are employed to determine the lignin content in wood and pulp, each with its

own advantages and limitations. These can be broadly categorized as acid-insoluble methods

and spectrophotometric methods.

Method Principle Advantages Disadvantages

Klason Lignin (Acid-

Insoluble)

Hydrolysis of

polysaccharides with

strong acid (e.g., 72%

sulfuric acid), leaving

lignin as an insoluble

residue that is

quantified

gravimetrically.[4][5]

Widely used and

standardized.

Laborious, involves

hazardous acids, and

some lignin may

become acid-soluble

and not be measured.

[4][5]

UV-Visible

Spectrophotometry

Lignin absorbs light in

the UV-visible

spectrum (e.g., at 205

nm or 280 nm), and its

concentration can be

determined using the

Beer-Lambert law.[3]

[6][7]

Rapid and requires a

small sample size.

Requires solubilization

of the sample and can

be affected by other

UV-absorbing

compounds.[3][4]

Acetyl Bromide Lignin

(ABL)

Lignin is solubilized in

an acetyl bromide

solution and quantified

by spectrophotometry

at 280 nm.[3]

Fast and convenient,

with no need for ash

or nitrogen

corrections.[3]

Involves corrosive

reagents.

Experimental Protocol: Klason Lignin Determination
The following is a generalized protocol for the determination of acid-insoluble lignin in wood

and pulp, based on the Klason method.

Materials:
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Wood or pulp sample (air-dried and ground)

72% Sulfuric acid (H₂SO₄)

Deionized water

Filtering crucible

Filtration apparatus

Drying oven

Analytical balance

Procedure:

Sample Preparation: Weigh approximately 1 gram of the air-dried, ground wood or pulp

sample into a beaker.

Acid Hydrolysis (Primary): Add 15 mL of cold (10-15°C) 72% sulfuric acid to the sample while

stirring with a glass rod.[5] Continue stirring until the sample is well dispersed.

Incubation: Cover the beaker and place it in a water bath at 20°C for 2 hours.[5] Stir the

mixture periodically.

Acid Dilution (Secondary Hydrolysis): Transfer the contents of the beaker to a larger flask

and dilute with deionized water to achieve a 3% sulfuric acid concentration.[5]

Boiling: Boil the solution for 4 hours, maintaining a constant volume by adding hot deionized

water as needed.[5]

Filtration: Allow the insoluble lignin to settle, then filter the mixture through a pre-weighed

filtering crucible.

Washing: Wash the collected lignin residue with hot deionized water until the washings are

neutral to pH paper.

Drying: Dry the crucible with the lignin residue in an oven at 105°C to a constant weight.
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Quantification: Cool the crucible in a desiccator and weigh it. The weight of the acid-insoluble

lignin is the difference between the final weight and the initial weight of the crucible.

Start: Weigh Sample Primary Hydrolysis
(72% H₂SO₄, 20°C, 2h)

Secondary Hydrolysis
(Dilute to 3% H₂SO₄, Boil 4h) Filtration Washing Drying

(105°C) Final Weighing End: Calculate Lignin %

Click to download full resolution via product page

Workflow for Klason Lignin Determination

General Classification of Dyes in the Paper Industry
The following diagram illustrates the classification of dyes commonly used in the paper and

pulp industry.

Dyes in Paper Industry

Direct Dyes Acid Dyes Basic Dyes Sulfur Dyes

Anionic, high affinity for cellulose Anionic, require mordant/fixative Cationic, high affinity for unbleached pulp Insoluble, applied in a reduced state

Click to download full resolution via product page

Classification of Dyes Used in Papermaking

Properties and Other Applications of Acid Violet 90
Acid Violet 90 is a commercial azo dye.[8] While its use in paper and pulp research is not

documented, it has applications in other areas, primarily in the textile industry for dyeing

fabrics.[8] Studies have also investigated its removal from wastewater using various methods,

highlighting its environmental persistence.[8][9] Additionally, other acid violet dyes, such as Acid

Violet 17, are used in forensic science for staining protein-rich substances like fingerprints in

blood.[10] This application relies on the dye's ability to bind to proteins, a characteristic that

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12765606?utm_src=pdf-body-img
https://www.benchchem.com/product/b12765606?utm_src=pdf-body-img
https://www.benchchem.com/product/b12765606?utm_src=pdf-body
https://www.benchchem.com/product/b12765606?utm_src=pdf-body
https://www.tsijournals.com/articles/photodegradation-of-acid-violet-90-in-aqueous-solution-by-photofenton-reagent.pdf
https://www.tsijournals.com/articles/photodegradation-of-acid-violet-90-in-aqueous-solution-by-photofenton-reagent.pdf
https://www.tsijournals.com/articles/photodegradation-of-acid-violet-90-in-aqueous-solution-by-photofenton-reagent.pdf
https://www.osti.gov/biblio/22787927
https://www.bvda.com/en/acid-violet-17-for-shoeprints
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12765606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


could theoretically be explored for protein-containing components in pulp, although no research

currently supports this.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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